4-Hydroxy-1-methylcyclohexane-1-carbonitrile

• IUPAC Name: 4-hydroxy-1-methylcyclohexane-1-carbonitrile
• InChI: InChI=1S/C8H13NO/c1-8(6-9)4-2-7(10)3-5-8/h7,10H,2-5H2,1H3
• InChI Key: FMNOPHVZUCKHFN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)O)C#N
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol
• CAS RN: 838835-51-1

Description

4-Hydroxy-1-methylcyclohexane-1-carbonitrile, also known as (1s,4s)-4-hydroxy-1-methylcyclohexane-1-carbonitrile, is a chemical compound with the molecular formula C8H13NO. It has a molecular weight of 139.2. This compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13NO/c1-8(6-9)4-2-7(10)3-5-8/h7,10H,2-5H2,1H3/t7-,8+. This code provides a detailed description of the molecule’s structure, including the positions of the hydroxy and nitrile groups on the cyclohexane ring.

Physical And Chemical Properties Analysis

This compound is a powder that should be stored in a dark place, sealed, and at room temperature. Unfortunately, the boiling point and other physical and chemical properties were not available in the search results.

Scientific Research Applications

Cooperative Palladium/Lewis Acid-Catalyzed Transfer Hydrocyanation

This process uses 1-methylcyclohexa-2,5-diene-1-carbonitrile as a benign HCN source for the transfer hydrocyanation of alkenes and alkynes. It offers a safe alternative to traditional hydrocyanation processes, producing a wide array of nitrile derivatives that are significant in pharmaceutical development with good to excellent anti-Markovnikov selectivity (Bhunia, Bergander, & Studer, 2018).

High-Selectivity Bis(imino)pyridine Iron Catalysts

These catalysts are employed for the hydrosilylation of 1,2,4-trivinylcyclohexane with tertiary alkoxy silanes. The process is part of manufacturing low rolling resistance tires, showcasing the compound's relevance in industrial applications (Atienza et al., 2012).

Photochemical Magnetic Field Effects

Studies on 4-methyl-2-quinolinecarbonitrile demonstrate the impact of external magnetic fields on chemical reactions, offering insights into magnetic field effects on photosubstitution reactions. Such research underlines the potential for advanced control in synthetic chemistry processes (Hata & Nishida, 1985).

Photoinduced Electron Transfer and Electrochemical Oxidation

The study of 1,4-bis(methylene)cyclohexane explores the interconversion and rearrangement of radical cations, contributing to the understanding of electron transfer reactions and oxidation processes. This research is crucial for developing new synthetic methods and understanding reaction mechanisms (Lijser & Arnold, 1997).

Efficient Synthesis of 4-Fluorocyclohexa-2,5-dienone Derivatives

This synthesis process demonstrates the compound's utility in generating fluorinated derivatives, which are valuable in various chemical industries, including pharmaceuticals and agrochemicals (Stavber, Jereb, & Zupan, 1999).

Safety and Hazards

This compound is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335. These codes indicate that it may be harmful if swallowed or inhaled, may cause skin and eye irritation, and may cause respiratory irritation. The compound is labeled with the GHS07 pictogram, and the signal word is "Warning".